Cas no 864779-79-3 (2-(bromomethyl)-4-methylpyrimidine)

• Product Name: 2-(bromomethyl)-4-methylpyrimidine
• CAS No: 864779-79-3
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• CID: 4255968
• PubChem ID: 86070948
• Update Time: 2025-11-02

2-(bromomethyl)-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-(bromomethyl)-4-methyl-
• 2-(bromomethyl)-4-methylpyrimidine
• 864779-79-3

• Inchi： 1S/C6H7BrN2/c1-5-2-3-8-6(4-7)9-5/h2-3H,4H2,1H3
• InChI Key： JPCOGNXXWZETSU-UHFFFAOYSA-N
• SMILES： C1(CBr)=NC=CC(C)=N1

Computed Properties

• Exact Mass: 185.97926Da
• Monoisotopic Mass: 185.97926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-(bromomethyl)-4-methylpyrimidine

Comprehensive Guide to 2-(Bromomethyl)-4-methylpyrimidine (CAS No. 864779-79-3): Properties, Applications, and Industry Insights

2-(Bromomethyl)-4-methylpyrimidine (CAS No. 864779-79-3) is a specialized heterocyclic compound with significant relevance in pharmaceutical and agrochemical research. This brominated pyrimidine derivative is widely recognized for its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule drugs and crop protection agents. Its molecular structure, featuring a reactive bromomethyl group and a methyl-substituted pyrimidine ring, enables diverse functionalization pathways, making it invaluable for medicinal chemistry applications.

In recent years, the demand for high-purity 2-(bromomethyl)-4-methylpyrimidine has surged due to its utility in targeted drug discovery programs. Researchers frequently search for "CAS 864779-79-3 suppliers" or "2-(bromomethyl)-4-methylpyrimidine synthesis" to support projects involving kinase inhibitors and antiviral compounds. The compound’s compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further enhances its appeal for constructing complex molecular architectures. Industry trends indicate growing interest in "pyrimidine derivatives for cancer therapy," aligning with this compound’s potential in oncology research.

From a technical perspective, 864779-79-3 exhibits notable stability under inert atmospheres but requires storage at low temperatures to prevent degradation. Analytical methods such as HPLC and NMR spectroscopy are critical for verifying its purity, a frequent concern among purchasers searching for "2-(bromomethyl)-4-methylpyrimidine purity standards." Regulatory compliance is another hot topic, with queries like "CAS 864779-79-3 safety data sheet" reflecting user priorities in handling and transportation.

The agrochemical sector also leverages this compound for developing next-generation fungicides, capitalizing on the pyrimidine scaffold’s ability to disrupt pathogen metabolic pathways. Patent analyses reveal its incorporation in formulations targeting resistant fungal strains, addressing global concerns about "crop yield protection." Sustainable synthesis methods, including catalytic bromination techniques, are gaining traction to meet both efficacy and environmental standards.

Emerging applications in material science, such as its use in organic semiconductors, highlight the versatility of 2-(bromomethyl)-4-methylpyrimidine. Discussions in scientific forums often explore "pyrimidine-based electronic materials," underscoring interdisciplinary interest. For manufacturers, optimizing cost-effective production scales remains a challenge, driving searches for "bulk CAS 864779-79-3 distributors."

In summary, 2-(bromomethyl)-4-methylpyrimidine (CAS No. 864779-79-3) occupies a critical niche in modern chemistry. Its dual utility in life sciences and industrial applications, combined with evolving synthetic methodologies, ensures its continued prominence. Researchers and procurement specialists alike benefit from staying informed about advancements in purification technologies and application-specific modifications to maximize its potential.